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Compound of Interest

Compound Name: 1-Boc-Pyrrolidine

Cat. No.: B140231

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for 1-Boc-pyrrolidine (tert-
Butyl pyrrolidine-1-carboxylate), a common reagent in organic synthesis. The following sections
detail its physical and chemical properties, potential hazards, handling procedures, and
emergency responses, compiled from various safety data sheets (SDS). All quantitative data is
presented in structured tables for clarity and ease of comparison.

Chemical and Physical Properties

1-Boc-pyrrolidine is a liquid at room temperature.[1] Its key physical and chemical properties
are summarized below.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b140231?utm_src=pdf-interest
https://www.benchchem.com/product/b140231?utm_src=pdf-body
https://www.benchchem.com/product/b140231?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL17475&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C9H17NO2 [2]
Molecular Weight 171.24 g/mol [3]
CAS Number 86953-79-9 [1]
Appearance Clear, colorless liquid/oll [11121[3]
Boiling Point 80 °C @ 0.2 mmHg [1][4]
Density 0.977 g/mL at 25 °C [4]
Refractive Index 1.449 @ 20 °C [4]
Solubility Soluble in Chloroform, 3]
Methanol

Vapor Pressure No information available [1]
Vapor Density No information available [1]

Hazard Identification and Classification

According to the 2012 OSHA Hazard Communication Standard, 1-Boc-pyrrolidine is
considered a hazardous chemical.[1] It is classified as a combustible liquid.[1] The Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following
classifications for similar Boc-protected pyrrolidine derivatives, which may be relevant:

o Skin Irritation (Category 2)[5]

» Serious Eye Irritation (Category 2)[5]

» Specific target organ toxicity — single exposure (Respiratory system)[1][5]
Signal Word: Warning[1]

Hazard Statements:

e H227: Combustible liquid[1]
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e H315: Causes skin irritation[5]

e H319: Causes serious eye irritation[5]

o H335: May cause respiratory irritation[5]

Fire and Explosion Data

Property Value Source
Flash Point 86 °C / 186.8 °F [1]
Autoignition Temperature No data available [1]
Flammability Limits (Upper) No data available [1]
Flammability Limits (Lower) No data available [1]

Use water spray, alcohol-
Suitable Extinguishing Media resistant foam, dry chemical, [6]

or carbon dioxide.

May produce carbon dioxide
Specific Hazards and nitrogen oxides (NOx) [6]

upon combustion.

Toxicological Information

The toxicological properties of 1-Boc-pyrrolidine have not been fully investigated.[1] The
available data is summarized below.
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Effect Information Source
Acute Toxicity No data available. [7]
Skin Corrosion/Irritation Causes skin irritation. [5]

Serious Eye Damage/Irritation

Causes serious eye irritation.

[5]

Respiratory or Skin
Sensitization

No information available.

[7]

Germ Cell Mutagenicity

No information available.

[1]

Carcinogenicity

No ingredient of this product
present at levels greater than
or equal to 0.1% is identified
as a probable, possible or
confirmed human carcinogen
by IARC.

[6]L7]

Reproductive Toxicity

No information available.

[1]

STOT - Single Exposure

May cause respiratory

irritation.

[1]5]

STOT - Repeated Exposure

None known.

[1]

Aspiration Hazard

No information available.

[1]

Symptoms of Overexposure

May include headache,
dizziness, tiredness, nausea,

and vomiting.

[1]

Experimental Protocols

Detailed experimental protocols for the determination of the data presented in the SDS are not
publicly available. This information is typically generated by certified laboratories following
standardized procedures, such as those outlined by the OECD (Organisation for Economic Co-
operation and Development) or other regulatory bodies, and is considered proprietary.

Safety and Handling Workflow
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The following diagram illustrates the logical workflow for the safe handling of 1-Boc-
pyrrolidine, from hazard recognition to appropriate response measures.

Precautionary Measures (Prevention)

- Use in well-ventilated area
- Avoid breathing vapors

- Wash hands after handling
- Use non-sparking tools

P Handling

Hazard Identification

- Combustible Liquid - Keep container tightly closed

>
Classification | - SKin Iritant (Cat. 2) Storage - Store in a cool, dry place
CAS: 86953-79-9 - Bye Irritant (Cat. 2) - Store away from ignition sources
- STOT SE (Resp.)

1-Boc-pyrrolidine

Exposure Exposure / Spill Response \/
v - Safety glasses with side-shields
Inhalation: Move to fresh air Personal Protective Equipment (PPE) | - Protective gloves (e.g., Butyl rubber)
Skin Contact: Wash with soap and water - Protective clothing
First Aid Measures

Eye Contact: Rinse with water for 15 min
Ingestion: Do NOT induce vomiting

Spill

- Absorb with inert material
Spill Cleanup | - Place in a suitable container for disposal
- Do not let product enter drains

Click to download full resolution via product page
Caption: Logical workflow for the safe handling of 1-Boc-pyrrolidine.

Exposure Controls and Personal Protection

To minimize exposure to 1-Boc-pyrrolidine, the following control measures and personal
protective equipment (PPE) are recommended:
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Control Parameter Recommendation Source

Ensure adequate ventilation,
especially in confined areas.
Use explosion-proof

Engineering Controls electrical/ventilating/lighting [1]
equipment. Eyewash stations
and safety showers should be

close to the workstation.

) Wear safety glasses with side-
Eye/Face Protection ) ) [1]
shields or chemical goggles.

Wear appropriate protective
Skin Protection gloves and clothing to prevent [1]

skin exposure.

No protective equipment is
) ) needed under normal use
Respiratory Protection N ] [1]
conditions with adequate

ventilation.

Handle with gloves.
Hand Protection Recommended material: Butyl [8]

rubber.

First-Aid Measures

In case of exposure, follow these first-aid measures and seek medical attention.
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Exposure Route

First-Aid Procedure

Source

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[1]

Skin Contact

Wash off immediately with

plenty of water for at least 15

minutes. Get medical attention.

[1]

Remove to fresh air. If not

breathing, give artificial

Inhalation o ) [1]
respiration. Get medical
attention.
) Do NOT induce vomiting. Get
Ingestion [1]

medical attention.

Handling and Storage

Proper handling and storage are crucial for maintaining the stability of 1-Boc-pyrrolidine and

ensuring a safe laboratory environment.

© 2025 BenchChem. All rights reserved. 7/10

Tech Support


https://www.fishersci.com/store/msds?partNumber=AAL17475&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL17475&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL17475&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL17475&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b140231?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Aspect

Recommendation

Source

Safe Handling

Handle in a well-ventilated
area, preferably in a chemical
fume hood.[9] Avoid contact
with skin, eyes, and clothing.
[9] Use non-sparking tools.[9]
Wash hands thoroughly after
handling.[9]

Storage Conditions

Store in a tightly closed
container in a dry, cool, and
well-ventilated place.[9]

Recommended storage

temperature is between 2-8°C.

[9] Keep away from
incompatible materials and

sources of ignition.[1][9]

Stability and Reactivity

Aspect

Information

Source

Reactivity

Vapors may form an explosive

mixture with air.

[8]

Chemical Stability

Stable under normal

conditions.

[1]

Possibility of Hazardous

Reactions

Hazardous polymerization

does not occur.

[1]

Conditions to Avoid

Keep away from open flames,
hot surfaces, and sources of

ignition.

[1]

Incompatible Materials

Strong oxidizing agents.

[8]

This guide is intended for informational purposes and should not be a substitute for a formal

risk assessment or the full Safety Data Sheet provided by the manufacturer. Always consult the
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most current SDS for 1-Boc-pyrrolidine before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety Data of 1-
Boc-pyrrolidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140231#1-boc-pyrrolidine-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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